Cas no 82720-22-7 (Benzenemethanol,4-chloro-a-ethynyl-a-methyl-)

82720-22-7 structure
Product name:Benzenemethanol,4-chloro-a-ethynyl-a-methyl-
Benzenemethanol,4-chloro-a-ethynyl-a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-chloro-a-ethynyl-a-methyl-
- 2-(4-chlorophenyl)but-3-yn-2-ol
- DTXSID30279828
- NSC14255
- NSC-14255
- SCHEMBL4271577
- AKOS014245298
- 82720-22-7
-
- Inchi: InChI=1S/C10H9ClO/c1-3-10(2,12)8-4-6-9(11)7-5-8/h1,4-7,12H,2H3
- InChI Key: WSXYENQOYIPGFY-UHFFFAOYSA-N
- SMILES: CC(C#C)(C1=CC=C(C=C1)Cl)O
Computed Properties
- Exact Mass: 180.0341926g/mol
- Monoisotopic Mass: 180.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
Benzenemethanol,4-chloro-a-ethynyl-a-methyl- Related Literature
-
Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
-
Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
-
Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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